Cas no 2680799-25-9 (tert-butyl 3-(4-bromophenyl)methyl-3-methylazetidine-1-carboxylate)
tert-butyl 3-(4-bromophenyl)methyl-3-methylazetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28297054
- 2680799-25-9
- tert-butyl 3-[(4-bromophenyl)methyl]-3-methylazetidine-1-carboxylate
- tert-butyl 3-(4-bromophenyl)methyl-3-methylazetidine-1-carboxylate
-
- Inchi: 1S/C16H22BrNO2/c1-15(2,3)20-14(19)18-10-16(4,11-18)9-12-5-7-13(17)8-6-12/h5-8H,9-11H2,1-4H3
- InChI Key: TUECWPWCKGRGKK-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CC1(C)CN(C(=O)OC(C)(C)C)C1
Computed Properties
- Exact Mass: 339.08339g/mol
- Monoisotopic Mass: 339.08339g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 29.5Ų
tert-butyl 3-(4-bromophenyl)methyl-3-methylazetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28297054-1g |
tert-butyl 3-[(4-bromophenyl)methyl]-3-methylazetidine-1-carboxylate |
2680799-25-9 | 1g |
$2921.0 | 2023-09-07 | ||
| Enamine | EN300-28297054-5g |
tert-butyl 3-[(4-bromophenyl)methyl]-3-methylazetidine-1-carboxylate |
2680799-25-9 | 5g |
$8470.0 | 2023-09-07 | ||
| Enamine | EN300-28297054-10g |
tert-butyl 3-[(4-bromophenyl)methyl]-3-methylazetidine-1-carboxylate |
2680799-25-9 | 10g |
$12560.0 | 2023-09-07 | ||
| Enamine | EN300-28297054-0.05g |
tert-butyl 3-[(4-bromophenyl)methyl]-3-methylazetidine-1-carboxylate |
2680799-25-9 | 95.0% | 0.05g |
$2454.0 | 2025-03-19 | |
| Enamine | EN300-28297054-0.1g |
tert-butyl 3-[(4-bromophenyl)methyl]-3-methylazetidine-1-carboxylate |
2680799-25-9 | 95.0% | 0.1g |
$2571.0 | 2025-03-19 | |
| Enamine | EN300-28297054-0.25g |
tert-butyl 3-[(4-bromophenyl)methyl]-3-methylazetidine-1-carboxylate |
2680799-25-9 | 95.0% | 0.25g |
$2687.0 | 2025-03-19 | |
| Enamine | EN300-28297054-0.5g |
tert-butyl 3-[(4-bromophenyl)methyl]-3-methylazetidine-1-carboxylate |
2680799-25-9 | 95.0% | 0.5g |
$2804.0 | 2025-03-19 | |
| Enamine | EN300-28297054-1.0g |
tert-butyl 3-[(4-bromophenyl)methyl]-3-methylazetidine-1-carboxylate |
2680799-25-9 | 95.0% | 1.0g |
$2921.0 | 2025-03-19 | |
| Enamine | EN300-28297054-2.5g |
tert-butyl 3-[(4-bromophenyl)methyl]-3-methylazetidine-1-carboxylate |
2680799-25-9 | 95.0% | 2.5g |
$5724.0 | 2025-03-19 | |
| Enamine | EN300-28297054-5.0g |
tert-butyl 3-[(4-bromophenyl)methyl]-3-methylazetidine-1-carboxylate |
2680799-25-9 | 95.0% | 5.0g |
$8470.0 | 2025-03-19 |
tert-butyl 3-(4-bromophenyl)methyl-3-methylazetidine-1-carboxylate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on tert-butyl 3-(4-bromophenyl)methyl-3-methylazetidine-1-carboxylate
tert-butyl 3-(4-bromophenyl)methyl-3-methylazetidine-1-carboxylate: A Comprehensive Overview
The compound with CAS No. 2680799-25-9, known as tert-butyl 3-(4-bromophenyl)methyl-3-methylazetidine-1-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and its potential applications in drug development and material science. The azetidine ring system, a four-membered cyclic amine, forms the core of this molecule, while the tert-butyl group and the 4-bromophenyl substituent contribute to its functional diversity.
Recent studies have highlighted the importance of azetidine-containing compounds in medicinal chemistry, particularly due to their ability to modulate various biological targets. The tert-butyl group in this compound serves as a bulky substituent, which can influence the molecule's pharmacokinetic properties, such as absorption and bioavailability. Meanwhile, the 4-bromophenyl moiety introduces electronic and steric effects that can enhance the compound's interaction with specific receptors or enzymes.
The synthesis of tert-butyl 3-(4-bromophenyl)methyl-3-methylazetidine-1-carboxylate involves a series of intricate organic reactions, including nucleophilic substitutions, ring-closing metathesis, and esterification processes. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis to optimize the production of this compound. These methods not only improve yield but also enhance the stereochemical purity of the product, which is crucial for its intended applications.
In terms of applications, this compound has shown promise in several areas. For instance, it has been investigated as a potential lead compound in the development of new antibiotics. The azetidine ring system is known to exhibit antimicrobial activity, and the presence of the 4-bromophenyl group may further enhance this property by increasing membrane permeability or disrupting bacterial cell walls. Additionally, this compound has been explored in the context of cancer therapy, where it demonstrates selective cytotoxicity against certain cancer cell lines.
Another area of interest for tert-butyl 3-(4-bromophenyl)methyl-3-methylazetidine-1-carboxylate is its role in peptide synthesis and drug delivery systems. The ester functionality provided by the tert-butyl group allows for controlled release mechanisms, making it a valuable component in targeted drug delivery systems. Furthermore, its structural versatility enables it to serve as a building block for more complex molecules with enhanced therapeutic potential.
Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular docking studies have revealed that it can bind effectively to various protein targets, including kinases and proteases. These findings underscore its potential as a lead compound in rational drug design efforts. Moreover, quantum chemical calculations have provided insights into its electronic structure and reactivity, paving the way for further optimization of its pharmacological properties.
In conclusion, tert-butyl 3-(4-bromophenyl)methyl-3-methylazetidine-1-carboxylate is a multifaceted compound with significant implications for modern chemistry and medicine. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a promising candidate for future therapeutic interventions. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing our understanding of complex biological systems and developing innovative solutions to pressing healthcare challenges.
2680799-25-9 (tert-butyl 3-(4-bromophenyl)methyl-3-methylazetidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)